4-Hydroxy-2,5-dimethylbenzaldehyde
Overview
Description
4-Hydroxy-2,5-dimethylbenzaldehyde is an aromatic aldehyde . It is a solid substance with a molecular weight of 150.18 . Its molecular formula is C9H10O2 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with two methyl groups, a hydroxyl group, and an aldehyde group . The exact mass is 150.068085 .
Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3 . It has a boiling point of 272.7±35.0 °C at 760 mmHg . The flash point is 113.8±18.5 °C .
Scientific Research Applications
Synthesis and Oxidation
- Synthesis Methods and Catalytic Oxidation: Substituted hydroxybenzaldehydes, including 4-hydroxy-2,5-dimethylbenzaldehyde, serve as crucial materials in pharmaceutical and perfume industries. They are typically produced through the selective oxidation of aromatic methyl groups. This process, however, is challenging and often leads to carboxylic acid derivatives instead. Research has focused on developing catalytic methods for efficient synthesis. One such method involves a bioinspired Cu/neocuproine system for selective para-formylation of mesitol, demonstrating the significance of these compounds in synthesis and catalysis (Boldron et al., 2005).
Spectroscopy and Physical Properties
Vibrational Frequencies in Spectroscopy
The vibrational frequencies of 2,4-and 2,5-dimethylbenzaldehydes, closely related to this compound, have been studied through infrared absorption and Raman spectra. These studies provide insights into the fundamental physical properties and behavior of these compounds in different states (Venkoji, 1984).
Zero-Field Splitting Investigations
Research into zero-field splitting in molecules, including isomers of dimethylbenzaldehydes, has revealed insights into the spin-orbit coupling in these molecules. This has implications for understanding the electronic structure and properties of such compounds (Mijoule, 1981).
Atmospheric Chemistry and Environmental Impact
Rate Coefficients for Hydroxyl Radical Reactions
The study of rate coefficients for reactions of hydroxyl radicals with dimethylbenzaldehydes, including this compound, is crucial in atmospheric chemistry. These coefficients help in understanding the reactivity and degradation pathways of these compounds in the environment (Clifford & Wenger, 2006).
UV Absorption Cross-Sections
The ultraviolet absorption cross-sections of dimethylbenzaldehydes have been measured to understand their potential photolysis in the troposphere. This research is significant for assessing the environmental fate of these compounds in atmospheric conditions (El Dib, Chakir & Mellouki, 2008).
Biological and Medicinal Research
- Chemiluminescence in Biological Processes: Studies on chemiluminescence during the autoxidation of pyruvic acid analogues, including derivatives of this compound, provide insights into biological and medicinal chemistry. These studies are crucial for understanding oxidative processes and potential therapeutic applications (Cilento et al., 1974).
Safety and Hazards
4-Hydroxy-2,5-dimethylbenzaldehyde is considered hazardous. It has been assigned the GHS07 pictogram and the signal word "Warning" . The hazard statements associated with it are H302, H315, H319, and H335 , which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively .
properties
IUPAC Name |
4-hydroxy-2,5-dimethylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2/c1-6-4-9(11)7(2)3-8(6)5-10/h3-5,11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLIMLVMYIYSMIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1O)C)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30510884 | |
Record name | 4-Hydroxy-2,5-dimethylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30510884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85231-15-8 | |
Record name | 4-Hydroxy-2,5-dimethylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30510884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Hydroxy-2,5-dimethyl-benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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